Cas no 122630-72-2 (H-D-Leu-Thr-Arg-pNA acetate salt)

• Product Name: H-D-Leu-Thr-Arg-pNA acetate salt
• CAS No: 122630-72-2
• MF: C₂₂H₃₆N₈O₆
• MW: 508.571244239807
• MDL: MFCD02259649
• CID: 1217065
• PubChem ID: 71354893
• Update Time: 2025-11-06

H-D-Leu-Thr-Arg-pNA acetate salt Chemical and Physical Properties

Names and Identifiers

• L-Argininamide, D-leucyl-L-threonyl-N-(4-nitrophenyl)-
• H-D-Leu-Thr-Arg-pNA
• (2R)-2-Amino-N-[(2S,3R)-1-[[(2S)-5-(diaminomethylideneamino)-1-(4-nitroanilino)-1-oxopentan-2-yl]amino]-3-hydroxy-1-oxobutan-2-yl]-4-methylpentanamide
• 122630-72-2
• D-Leucyl-L-threonyl-N-(4-nitrophenyl)-L-argininamide
• CS-0654354
• H-D-Leu-Thr-Arg-pNA acetate salt
• DA-53908
• D-Leu-Thr-Arg-pNA
• HY-P4462

• MDL： MFCD02259649
• Inchi： 1S/C22H36N8O6/c1-12(2)11-16(23)19(32)29-18(13(3)31)21(34)28-17(5-4-10-26-22(24)25)20(33)27-14-6-8-15(9-7-14)30(35)36/h6-9,12-13,16-18,31H,4-5,10-11,23H2,1-3H3,(H,27,33)(H,28,34)(H,29,32)(H4,24,25,26)/t13-,16-,17+,18+/m1/s1
• InChI Key： IBFUBQKPPLZOLE-ZSGPHXLJSA-N
• SMILES： O[C@H](C)[C@@H](C(N[C@H](C(NC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC/N=C(\N)/N)=O)NC([C@@H](CC(C)C)N)=O

Computed Properties

• Exact Mass: 508.27578090g/mol
• Monoisotopic Mass: 508.27578090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 36
• Rotatable Bond Count: 18
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 244Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on H-D-Leu-Thr-Arg-pNA acetate salt

Introduction to H-D-Leu-Thr-Arg-pNA Acetate Salt (CAS No. 122630-72-2)

H-D-Leu-Thr-Arg-pNA Acetate Salt (CAS No. 122630-72-2) is a synthetic peptide derivative that has gained significant attention in the fields of biochemistry and pharmacology due to its unique properties and potential applications. This compound, also known as H-D-Leu-Thr-Arg-pNA, is a tripeptide with a p-nitroanilide (pNA) group attached to the C-terminal arginine residue, and it is commonly used in various biochemical assays and research studies.

The structure of H-D-Leu-Thr-Arg-pNA Acetate Salt consists of three amino acids: D-leucine (D-Leu), threonine (Thr), and arginine (Arg). The p-nitroanilide group, which is a common chromophore, serves as a leaving group in enzymatic reactions, making this compound particularly useful for studying protease activity. The acetate salt form of the compound enhances its solubility and stability, making it suitable for a wide range of experimental conditions.

Recent advancements in the field of protease research have highlighted the importance of H-D-Leu-Thr-Arg-pNA Acetate Salt as a substrate for various serine proteases, including trypsin and chymotrypsin. These enzymes play crucial roles in numerous physiological processes, such as blood coagulation, inflammation, and cell signaling. By using H-D-Leu-Thr-Arg-pNA Acetate Salt as a substrate, researchers can accurately measure the activity and specificity of these proteases, providing valuable insights into their mechanisms of action.

In addition to its use in basic research, H-D-Leu-Thr-Arg-pNA Acetate Salt has shown promise in the development of diagnostic tools and therapeutic agents. For instance, the compound can be used to screen for inhibitors of specific proteases, which may have potential applications in treating diseases associated with aberrant protease activity. One such example is the development of inhibitors for trypsin-like serine proteases, which are implicated in various inflammatory disorders and cancer progression.

The synthesis of H-D-Leu-Thr-Arg-pNA Acetate Salt involves a series of well-established chemical reactions, including peptide coupling and deprotection steps. The use of solid-phase peptide synthesis (SPPS) techniques has greatly simplified the production process, allowing for high yields and purity levels. The resulting compound is typically characterized using various analytical methods, such as mass spectrometry (MS) and high-performance liquid chromatography (HPLC), to ensure its identity and quality.

One of the key advantages of using H-D-Leu-Thr-Arg-pNA Acetate Salt in biochemical assays is its high sensitivity and specificity. The p-nitroanilide group provides a clear colorimetric signal upon cleavage by the target protease, allowing for easy detection and quantification. This feature makes it an ideal substrate for high-throughput screening (HTS) applications, where large numbers of compounds can be rapidly tested for their ability to modulate protease activity.

Moreover, the stability and solubility of H-D-Leu-Thr-Arg-pNA Acetate Salt make it suitable for use in both in vitro and in vivo studies. In vitro experiments can be conducted under controlled conditions to study enzyme kinetics and inhibitor interactions, while in vivo studies can provide insights into the pharmacokinetics and biodistribution of the compound. These comprehensive studies are essential for understanding the potential therapeutic applications of this compound.

In conclusion, H-D-Leu-Thr-Arg-pNA Acetate Salt (CAS No. 122630-72-2) is a versatile and valuable tool in biochemical research and drug development. Its unique properties make it an excellent substrate for studying protease activity and developing inhibitors with potential therapeutic applications. As research in this field continues to advance, the importance of compounds like H-D-Leu-Thr-Arg-pNA Acetate Salt is likely to grow, contributing to our understanding of complex biological processes and the development of new treatments for various diseases.